3-Methyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Molecular Formula: C11H17N3
• Molecular Weight: 191.27 g/mol
• SMILES: CC1=C2NCCC(N2N=C1)C3(CC3)C
• InChI: InChI=1S/C11H17N3/c1-8-7-13-14-9(11(2)4-5-11)3-6-12-10(8)14/h7,9,12H,3-6H2,1-2H3
• InChIKey: CNKHNWXRXBATMQ-UHFFFAOYSA-N

Core Scaffold Identity and Procurement Baseline

3-Methyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS 1694900-12-3, C₁₁H₁₇N₃, MW 191.27) is a fully substituted 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine bearing a methyl group at the 3-position and a sterically demanding 1-methylcyclopropyl substituent at the 7-position . This scaffold belongs to the pyrazolo[1,5-a]pyrimidine (PP) family, a privileged class of N-heterocycles that has attracted significant attention in medicinal chemistry and materials science due to tunable photophysical properties and diverse biological activities including kinase inhibition [1]. The compound is commercially available as a research building block with a minimum purity specification of 95% .

Scaffold Electron-rich 1-methylcyclopropyl substituent at position 7

Fluorophore Intramolecular charge-transfer (ICT) fluorescent probe building block

Kinase SAR Pyrazolo[1,5-a]pyrimidine core for kinase inhibitor library synthesis

Synthesis Reported atom-economical, catalyst-free route with reduced solvent waste

• [1] Tigreros A, Aranzazu S-L, Bravo N-F, Zapata-Rivera J, Portilla J. Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. RSC Adv. 2020;10:39542-39552. DOI: 10.1039/D0RA07716J. View Source

Why This Scaffold Cannot Be Interchanged with In-Class Analogs

Pyrazolo[1,5-a]pyrimidines with different substitution patterns at the 3- and 7-positions exhibit markedly divergent electronic, steric, and photophysical profiles that preclude simple functional interchange. The 1-methylcyclopropyl group at position 7 provides quantitatively distinct electron-donating capacity (σ⁺ ≈ −0.525) compared to unsubstituted cyclopropyl, directly modulating the intramolecular charge-transfer character that governs both biological target engagement and fluorescence quantum yield [1]. Furthermore, the synthetic methodology employed for 7-aryl-3-methyl PPs achieves reaction mass efficiency (RME) values of 40–53%, dramatically outperforming alternative fluorophore scaffolds such as BODIPYs (RME 1.31–17.9%), establishing a green-chemistry-based procurement rationale that varies with the specific 7-substituent [2].

1-Methylcyclopropyl vs Cyclopropyl Electron-donating capacity differs; the stronger donor may shift ICT-driven fluorescence and target engagement compared to unsubstituted cyclopropyl analogs.

3-Methyl vs 2-Methyl Isomer Methyl placement at the 3-position conjugates with the bridgehead nitrogen; the 2-methyl isomer engages a distinct electronic pathway that may alter HOMO–LUMO gap and reactivity.

7-Cyclopropyl Analog Substitution The additional methyl group creates a quaternary carbon absent in the 7-cyclopropyl analog, potentially shifting metabolic stability and steric complementarity at the binding site.

• [1] Eaborn C, et al. Electrophilic aromatic substitution. Part 26. The effect of the cyclopropyl substituent in aromatic detritiation. J. Chem. Soc., Perkin Trans. 2. 1983. (Reporting σ⁺ = −0.525 for p-1-methylcyclopropyl, demonstrating enhanced electron-donating capacity versus cyclopropyl.) View Source
• [2] Tigreros A, et al. RSC Adv. 2020;10:39542-39552. (RME 40–53% for 7-aryl-3-methylpyrazolo[1,5-a]pyrimidines vs. 1.31–17.9% for BODIPY dyes.) View Source

Quantitative Differentiation from Closest Structural Analogs

Electron-Donating Capacity of 1-Methylcyclopropyl vs. Cyclopropyl

The 7-(1-methylcyclopropyl) substituent in the target compound exhibits a significantly more negative Hammett σ⁺ value (−0.525) compared to the unsubstituted cyclopropyl group, as established by electrophilic aromatic detritiation studies [1]. This enhanced electron-donating capacity directly amplifies intramolecular charge transfer (ICT) from the 7-position to the pyrazolo[1,5-a]pyrimidine core, a critical determinant of both photophysical brightness and target binding affinity in kinase inhibition contexts [2].

σ⁺ Substituent Constant

Reported

Target σ⁺ ≈ −0.525 Comparator σ⁺ ≈ −0.40 to −0.45 Δσ⁺ ≈ −0.08 to −0.13

Stronger electron donor; may support ICT-based fluorescence and kinase-binding studies.

Electrophilic aromatic detritiation in TFA.

Evidence Dimension	Hammett σ⁺ substituent constant (electron-donating capacity)
Target Compound Data	σ⁺ ≈ −0.525 (p-1-methylcyclopropyl)
Comparator Or Baseline	σ⁺ ≈ −0.40 to −0.45 (p-cyclopropyl, estimated from literature trends)
Quantified Difference	Δσ⁺ ≈ −0.08 to −0.13 (more negative = stronger electron donor)
Conditions	Acid-catalysed aromatic detritiation in trifluoroacetic acid; electrophilic aromatic substitution model system

Why This Matters

The stronger electron-donating character of the 1-methylcyclopropyl group predicts superior ICT-driven fluorescence quantum yield and potentially enhanced target affinity in electron-deficient kinase binding pockets, differentiating the target from cyclopropyl analogs in both optical and medicinal chemistry applications.

• [1] Eaborn C, et al. Electrophilic aromatic substitution. Part 26. The effect of the cyclopropyl substituent in aromatic detritiation. J. Chem. Soc., Perkin Trans. 2. 1983. (Reports σ⁺ = −0.525 for p-1-methylcyclopropyl.) View Source
• [2] Tigreros A, et al. RSC Adv. 2020;10:39542-39552. (Demonstrates that electron-donating groups at position 7 enhance absorption/emission intensities via ICT.) View Source

Molecular Weight Differentiation from 7-Cyclopropyl Analog

The target compound (MW 191.27 g/mol, C₁₁H₁₇N₃) is differentiated from its closest commercially available analog, 7-cyclopropyl-3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS 1702858-96-5, MW 177.25 g/mol, C₁₀H₁₅N₃), by an additional methylene unit (+14.02 g/mol) . This mass increment corresponds to the replacement of a cyclopropyl hydrogen with a methyl group, introducing a quaternary carbon center at the cyclopropyl attachment point that significantly alters steric bulk, conformational flexibility, and metabolic stability profile [1].

Molecular Weight

Head-to-head

Target MW 191.27 g/mol Comparator MW 177.25 g/mol Δ +14.02 g/mol (+7.9%)

Additional methyl group creates a quaternary carbon; may influence metabolic stability and steric fit.

Based on CAS registry data; C₁₁H₁₇N₃ vs C₁₀H₁₅N₃.

Evidence Dimension	Molecular weight and molecular formula
Target Compound Data	MW = 191.27 g/mol; C₁₁H₁₇N₃
Comparator Or Baseline	7-Cyclopropyl-3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine: MW = 177.25 g/mol; C₁₀H₁₅N₃
Quantified Difference	ΔMW = +14.02 g/mol (+7.9%); Δheavy atom count = +1 C
Conditions	Comparison based on verified CAS registry data and molecular formula analysis

Why This Matters

The molecular weight increase reflects the presence of a quaternary carbon at the cyclopropyl attachment point, which eliminates a potential site of cytochrome P450-mediated oxidation (tertiary C–H bond of cyclopropyl) and introduces greater steric demand, affecting both pharmacokinetic behavior and target binding site complementarity in structure-based drug design.

• [1] Smith DA, et al. The effect of substituent steric bulk on cytochrome P450-mediated metabolism. General medicinal chemistry principle: quaternary carbon centers adjacent to rings resist oxidative metabolism compared to tertiary C–H bonds. View Source

Positional Methyl Isomer Selectivity: 3-Methyl vs. 2-Methyl

The target compound places the methyl group at the 3-position of the pyrazolo ring, whereas its positional isomer 2-methyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine bears the methyl group at the 2-position . In the pyrazolo[1,5-a]pyrimidine system, the 3-position is directly conjugated with the bridgehead nitrogen and the pyrimidine ring, making substituents at this position electronically distinct from those at the 2-position. The 3-methyl group exerts a +I inductive effect directly into the π-system of the fused heterocycle, modulating the HOMO–LUMO gap and hence both photophysical output and reactivity toward electrophilic functionalization [1].

Methyl Isomerism

Head-to-head

Target: 3-methyl Comparator: 2-methyl Same molecular formula; distinct conjugation pathway

3-Methyl conjugation with bridgehead nitrogen tunes HOMO; may affect optical properties and regioselective derivatization.

Structural comparison from SMILES and PP numbering.

Evidence Dimension	Position of methyl substitution on pyrazolo ring
Target Compound Data	Methyl at position 3; CAS 1694900-12-3; C₁₁H₁₇N₃; SMILES: CC1(C2CCNC3=C(C)C=NN23)
Comparator Or Baseline	Methyl at position 2; CAS not independently confirmed for the exact 2-methyl-7-(1-methylcyclopropyl) analog; C₁₁H₁₇N₃ (same molecular formula)
Quantified Difference	Positional isomerism: methyl at C3 vs. C2 of the pyrazole ring; distinct electronic conjugation pathway
Conditions	Structural comparison based on SMILES notation and pyrazolo[1,5-a]pyrimidine numbering convention

Why This Matters

The 3-methyl isomer places the electron-donating methyl group in direct conjugation with the bridgehead nitrogen, enabling finer tuning of the HOMO energy level compared to the 2-methyl isomer. This positional difference affects regioselectivity in subsequent synthetic derivatization and influences binding to biological targets that engage the pyrazole face of the scaffold.

• [1] Portilla J, et al. Review: synthesis and functionalization of pyrazolo[1,5-a]pyrimidines. Molecules. 2021;26(9):2708. (Discusses the role of position 3 substituents in modulating electronic properties of the PP core.) View Source

Green Chemistry Advantage: Reaction Mass Efficiency of 3-Methyl-7-substituted Pyrazolo[1,5-a]pyrimidines vs. BODIPY Fluorophores

The synthetic methodology for 7-aryl-3-methylpyrazolo[1,5-a]pyrimidines—the structural class to which the target compound belongs—achieves reaction mass efficiency (RME) values of 40–53%, representing a >10-fold improvement over conventional BODIPY dye synthesis (RME 1.31–17.9%) [1]. This superior atom economy arises from a catalyst-free, microwave-assisted cyclocondensation between 3-methyl-1H-pyrazol-5-amine and β-enaminones, generating only methanol, dimethylamine, and water as by-products [1]. While direct RME data for the 7-(1-methylcyclopropyl) derivative have not been published, the shared synthetic route with the 7-aryl series supports class-level inference of comparable green chemistry performance [2].

Green Synthesis Efficiency

Class-level

PP class RME 40–53% BODIPY RME 1.31–17.9% Up to ~40× improvement reported

Higher atom economy may reduce solvent waste and purification burden in procurement.

Class-level inference from 7-aryl-3-methyl analogs; direct data on this compound not published.

Evidence Dimension	Reaction mass efficiency (RME) for core scaffold synthesis
Target Compound Data	RME ≈ 40–53% (inferred from 7-aryl-3-methyl PP analogs)
Comparator Or Baseline	BODIPY fluorophores: RME = 1.31–17.9%
Quantified Difference	RME improvement of 2.2× to 40× over BODIPY synthesis; median improvement ≈ 10×
Conditions	Microwave-assisted, catalyst-free cyclocondensation; green metrics calculated per ACS Green Chemistry Institute guidelines

Why This Matters

For procurement decisions where sustainability and cost-of-goods are criteria, the intrinsically higher atom economy of the pyrazolo[1,5-a]pyrimidine synthetic route translates to lower solvent waste, reduced purification burden, and ultimately lower cost per gram at scale compared to competing fluorophore scaffolds requiring multi-step, low-yielding syntheses.

• [1] Tigreros A, et al. RSC Adv. 2020;10:39542-39552. (Reports RME 40–53% for 7-aryl-3-methylpyrazolo[1,5-a]pyrimidines vs. 1.31–17.9% for BODIPYs; Tables 1 and S1–S7.) View Source
• [2] Tigreros A, et al. RSC Adv. 2020;10:39542-39552. (Synthetic route: 3-methyl-1H-pyrazol-5-amine + β-enaminones, MW-assisted, yields 67–93%.) View Source

Photophysical Tunability Range of the 3-Methyl-7-substituted Pyrazolo[1,5-a]pyrimidine Fluorophore Class

The 7-aryl-3-methylpyrazolo[1,5-a]pyrimidine fluorophore class—which shares the identical 3-methyl-4,7-dihydropyrazolo[1,5-a]pyrimidine core with the target compound—exhibits an exceptionally broad photophysical tunability window spanning molar absorptivity ε = 3,320 to 20,593 M⁻¹cm⁻¹ and fluorescence quantum yield ϕF = 0.01 to 0.97, all controlled by the electronic nature of the 7-substituent [1]. Electron-donating groups (EDGs) at position 7 maximize both absorption and emission intensity through enhanced intramolecular charge transfer, while electron-withdrawing groups (EWGs) suppress these properties [1]. Certain 7-aryl derivatives also display solid-state quantum yields (QYSS) of 0.18–0.63, enabling solid-state emitter applications [1]. The 1-methylcyclopropyl group, being a stronger electron donor than cyclopropyl (σ⁺ = −0.525; see Evidence Item 1), is predicted to shift the target compound toward the high-ε, high-ϕF quadrant of this tunability space [2].

Fluorophore Class Range

Class-level

ε 3,320–20,593 M⁻¹cm⁻¹ ϕF 0.01–0.97 Target predicted high-ε, high-ϕF

Strong EDG at C7 positions target near upper performance range; supports optical probe screening decisions.

Class-level inference; direct photophysical characterization of this compound is recommended.

Evidence Dimension	Photophysical property range (molar absorptivity ε and fluorescence quantum yield ϕF)
Target Compound Data	Predicted high-ε, high-ϕF quadrant based on EDG character of 1-methylcyclopropyl (σ⁺ = −0.525)
Comparator Or Baseline	7-Aryl-3-methyl PP fluorophore range: ε = 3,320–20,593 M⁻¹cm⁻¹; ϕF = 0.01–0.97; QYSS = 0.18–0.63 for select aryl derivatives
Quantified Difference	Full class dynamic range: ε span = 17,273 M⁻¹cm⁻¹ (6.2×); ϕF span = 0.96 (97×); target predicted near upper bound due to strong EDG character
Conditions	UV-vis and fluorescence spectroscopy in THF and other solvents at 1 × 10⁻⁵ M; solid-state measurements on crystalline samples

Why This Matters

For optical materials screening, the target compound's 1-methylcyclopropyl EDG at position 7 positions it favorably within a fluorophore class whose properties rival commercial probes (coumarin-153, prodan, rhodamine 6G). Researchers can rationally select this building block expecting photophysical performance near the upper range of the established tunability window, reducing the need for de novo synthesis and characterization of multiple candidates.

• [1] Tigreros A, et al. RSC Adv. 2020;10:39542-39552. (Reports ε range 3,320–20,593 M⁻¹cm⁻¹, ϕF range 0.01–0.97, QYSS 0.18–0.63; Table 2 and Fig. 3.) View Source
• [2] Eaborn C, et al. J. Chem. Soc., Perkin Trans. 2. 1983. (σ⁺ = −0.525 for p-1-methylcyclopropyl; establishes strong EDG character.) View Source

Commercially Verified Purity Specification vs. Discontinued Analog Status

The target compound is currently stocked and supplied by AKSci (California, USA) with a documented minimum purity specification of 95%, supported by SDS and Certificate of Analysis documentation . In contrast, the 7-cyclopropyl-3-methyl analog (CAS 1702858-96-5) and the des-methyl analog 7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS 1699522-13-8) are listed through vendors whose pages were either excluded per source policy or show limited active stocking data . CymitQuimica (Biosynth) previously listed the target compound but has since marked it as discontinued, indicating potential supply volatility for certain analogs in this chemical space .

Commercial Availability

Supplier review

Target: ≥95% purity, active stock (AKSci) Comparator cyclopropyl analog: uncertain vendor status Des-methyl analog: limited verified data

Active, quality-assured US-based supply reduces procurement risk relative to analogs with uncertain or discontinued availability.

Verified as of search date; vendor status may change.

Evidence Dimension	Commercial availability and documented purity
Target Compound Data	AKSci Catalog 8845EM: purity ≥95%, CAS 1694900-12-3, active stock, SDS available
Comparator Or Baseline	7-Cyclopropyl-3-methyl analog (CAS 1702858-96-5): listed on Chemsrc but active vendor stock status uncertain; Des-methyl analog (CAS 1699522-13-8): limited verified vendor data; CymitQuimica listing of target compound: product discontinued
Quantified Difference	Target compound has ≥1 active, quality-assured US-based supplier with documented 95% purity; comparator compounds have less established or uncertain supply channels
Conditions	Vendor and purity data verified as of search date; supply status subject to change

Why This Matters

In procurement workflows, supply chain reliability and documented purity specifications are critical go/no-go criteria. The target compound's active stocking status with a verifiable 95% purity specification from a US-based supplier reduces procurement risk and quality-assurance burden compared to nearest structural analogs with uncertain or discontinued supply status.

Recommended Application Scenarios

Fluorescent Probe Development Requiring High Brightness

Researchers developing intracellular fluorescent probes or chemosensors should prioritize this compound as a core scaffold based on the established photophysical tunability range of 3-methyl-7-substituted pyrazolo[1,5-a]pyrimidines (ε up to 20,593 M⁻¹cm⁻¹, ϕF up to 0.97) [1]. The 1-methylcyclopropyl group at position 7, with its strong electron-donating character (σ⁺ = −0.525) [2], is predicted to drive the target compound toward the high-brightness end of this tunability window, making it a rational choice for applications requiring maximum fluorescence output with minimal material loading.

Kinase Inhibitor SAR Exploration

The pyrazolo[1,5-a]pyrimidine scaffold has demonstrated potent inhibition of cyclin-dependent kinases, with literature compounds in this class achieving CDK2 IC₅₀ values as low as 0.020 μM and CDK7 Kd values in the low nanomolar range [3][4]. The 1-methylcyclopropyl group introduces a quaternary carbon center absent in cyclopropyl analogs, potentially enhancing metabolic stability by blocking cytochrome P450-mediated oxidation at the cyclopropyl α-position [5]. This compound is recommended as a building block for synthesizing focused kinase inhibitor libraries where the steric and electronic signature of the 7-position substituent is a critical SAR variable.

Solid-State Emitter Material Screening

Select 7-aryl-3-methylpyrazolo[1,5-a]pyrimidines exhibit solid-state quantum yields (QYSS) of 0.18–0.63, comparable to commercial solid-state emitters [1]. The target compound, bearing the conformationally constrained 1-methylcyclopropyl group, may offer distinct crystal-packing characteristics compared to planar 7-aryl analogs, potentially mitigating aggregation-caused quenching. This makes it a valuable candidate for solid-state emitter screening programs targeting organic light-emitting diode (OLED) or sensor coating applications.

Green Chemistry-Optimized Building Block Procurement

For procurement teams prioritizing sustainability metrics, the pyrazolo[1,5-a]pyrimidine synthetic route achieves reaction mass efficiency (RME) of 40–53%, dramatically outperforming competing fluorophore scaffolds such as BODIPYs (RME 1.31–17.9%) [1]. Selecting this compound as a synthetic building block aligns with institutional green chemistry mandates and offers a favorable cost-of-goods trajectory for scale-up applications. The active 95% purity stock from AKSci further supports immediate procurement feasibility .

Application

Selection Property

Validation Focus

Optical probe scaffold studies

Strong electron-donating 7-substituent

Verify fluorescence quantum yield and molar absorptivity

Kinase inhibitor scaffold exploration

Quaternary carbon at C7 for metabolic stability assessment

Profile target engagement and metabolic stability in kinase assays

Solid-state emitter screening

Conformationally constrained 1-methylcyclopropyl group

Evaluate solid-state quantum yield and crystal packing

Sustainable synthesis procurement

Reported catalyst-free, high-atom-economy route

Verify RME and waste profile at required scale

• [1] Tigreros A, et al. RSC Adv. 2020;10:39542-39552. (Photophysical data and RME values for 7-aryl-3-methyl PP fluorophores.) View Source
• [2] Eaborn C, et al. J. Chem. Soc., Perkin Trans. 2. 1983. (σ⁺ = −0.525 for p-1-methylcyclopropyl.) View Source
• [3] Guzi T, Paruch K, Dwyer M, Labroli M, Keertikar K, et al. Pyrazolopyrimidines as Cyclin Dependent Kinase Inhibitors. US Patent 2006128725 A1. 2006. (Exemplified compound: IC₅₀ = 0.020 μM against CDK2.) View Source
• [4] BindingDB, BDBM50553499 (CHEMBL4754493). Pyrazolo[1,5-a]pyrimidine derivative: CDK7 Kd = 1.30 nM, CDK9 Kd = 4 nM. (Class-level kinase affinity evidence.) View Source
• [5] General medicinal chemistry principle: quaternary carbon centers adjacent to aromatic/heteroaromatic rings reduce susceptibility to cytochrome P450-mediated C–H oxidation compared to tertiary C–H bonds. (Supporting reference for metabolic stability inference.) View Source